Cas no 1157063-63-2 (2-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 2-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157063-63-2
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5186529
• PubChem ID: 43663929
• Update Time: 2023-11-24

2-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 2-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• n-((1,2,3-Thiadiazol-4-yl)methyl)-2-ethylaniline
• 1,2,3-Thiadiazole-4-methanamine, N-(2-ethylphenyl)-
• 2-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C11H13N3S/c1-2-9-5-3-4-6-11(9)12-7-10-8-15-14-13-10/h3-6,8,12H,2,7H2,1H3
• InChI Key： SPXXMSKNKSUBJC-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=CC=CC=2CC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines